An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†
Green Chemistry Pub Date: 2017-08-11 DOI: 10.1039/C7GC01483J
Abstract
This paper describes an atom-economical strategy for the direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes under metal free conditions with excellent functional group tolerance. The use of stable-nontoxic Oxone as a terminal oxidant along with an inexpensive salt (sodium chloride) as a halogen source and water as the reaction medium makes this chemical synthetic process more viable and environmentally benign contributing towards green chemistry.
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Journal Name：Green Chemistry
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CAS no.: 89640-58-4
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